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Compound of Interest

Compound Name: 1,2,3-Trimethyldiaziridine

Cat. No.: B15419450 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the gas-phase electron diffraction

(GED) analysis of 1,2,3-trimethyldiaziridine, a saturated three-membered heterocyclic

compound. The document outlines the determined molecular structure, a representative

experimental protocol for its analysis, and a plausible synthetic route. This information is

valuable for researchers in structural chemistry, computational modeling, and drug design,

where understanding the precise geometry of small molecules is crucial.

Molecular Structure and Quantitative Data
The molecular structure of 1,2,3-trimethyldiaziridine has been determined by gas-phase

electron diffraction (GED), with the data analysis supplemented by spectral and quantum

chemical calculations. A key structural feature is the trans-configuration of the methyl groups

attached to the nitrogen atoms of the diaziridine ring.[1]

The principal structural parameters determined from the GED analysis are summarized in the

table below. These values represent the equilibrium geometry of the molecule in the gas phase,

free from intermolecular interactions present in condensed phases.
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Parameter Value (rh1) Uncertainty (3σ)

Bond Lengths (Å)

N-C 1.489 0.009

N-N 1.480 0.015

C-C 1.503 0.015

Bond Angles (degrees)

∠NCN 61.5 0.9

∠(H3C)CN 124.0 1.5

Experimental Protocols
Synthesis of 1,2,3-Trimethyldiaziridine
A plausible and established method for the synthesis of diaziridines involves the reaction of a

carbonyl compound, a primary amine, and an aminating agent.[2][3] For 1,2,3-
trimethyldiaziridine, this can be achieved through the reaction of acetone, methylamine, and

a suitable aminating agent like a chloramine or hydroxylamine-O-sulfonic acid. A representative

procedure is outlined below.

Materials:

Acetone

Methylamine (aqueous solution or gas)

Chloramine (prepared in situ from ammonia and sodium hypochlorite) or other suitable

aminating agent

Anhydrous potassium carbonate

Diethyl ether or other suitable organic solvent

Standard laboratory glassware and purification apparatus (e.g., distillation setup)
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Procedure:

Formation of the Imine (Intermediate): In a reaction vessel, acetone is reacted with an

excess of methylamine in a suitable solvent. This reaction forms the corresponding N-

methylimine.

Amination: The pre-formed imine is then reacted with an aminating agent. For instance, an

ethereal solution of chloramine can be added dropwise to the imine solution at a controlled

low temperature (e.g., 0 °C).

Cyclization: The addition of the aminating agent leads to the formation of the diaziridine ring.

The reaction mixture is typically stirred for several hours to ensure complete cyclization.

Work-up and Purification: The reaction mixture is then quenched, and the organic layer is

separated. The aqueous layer is extracted with an organic solvent. The combined organic

extracts are dried over a suitable drying agent (e.g., anhydrous potassium carbonate),

filtered, and the solvent is removed under reduced pressure. The crude product is then

purified by distillation to yield 1,2,3-trimethyldiaziridine.

Gas-Phase Electron Diffraction (GED) Protocol
The following protocol is a generalized procedure for the GED analysis of a volatile small

organic molecule like 1,2,3-trimethyldiaziridine, based on standard methodologies.[1][4][5]

Apparatus:

Gas-phase electron diffractometer equipped with a high-vacuum system (typically 10-6 mbar

or better), an electron gun, a nozzle for sample introduction, a rotating sector, and a detector

(e.g., imaging plate or CCD camera).[1][5]

Sample inlet system with a temperature-controlled reservoir.

Cold trap (typically using liquid nitrogen) to condense the sample after scattering.[1]

Procedure:

Sample Preparation: A purified sample of 1,2,3-trimethyldiaziridine is placed in the sample

reservoir of the diffractometer. The sample is degassed to remove any dissolved gases.
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Data Acquisition:

The diffraction chamber is evacuated to a high vacuum.

The sample is heated to a temperature sufficient to achieve a vapor pressure in the range

of 0.1 to 10 mbar.[5]

A high-energy electron beam (e.g., 40-60 keV) is generated by the electron gun.

The gaseous sample is introduced into the diffraction chamber as a molecular beam

through a fine nozzle (e.g., 0.2 mm diameter).[1]

The electron beam intersects the molecular beam, and the scattered electrons form a

diffraction pattern.

The diffraction pattern is recorded by the detector. A rotating sector is often used to

compensate for the steep decline in scattering intensity with increasing scattering angle.[1]

Multiple diffraction patterns are recorded at different camera distances to cover a wide

range of scattering angles.

Data Analysis:

The recorded diffraction images are digitized and radially averaged to obtain a one-

dimensional scattering intensity curve as a function of the scattering angle.

The experimental molecular scattering intensity is extracted by subtracting the atomic

scattering background.

A theoretical molecular model of 1,2,3-trimethyldiaziridine is constructed based on initial

assumptions and quantum chemical calculations.

The structural parameters (bond lengths, bond angles, and dihedral angles) of the

theoretical model are refined by a least-squares fitting procedure to achieve the best

possible match between the calculated and experimental molecular scattering intensities.
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Caption: Experimental workflow for the structural determination of 1,2,3-trimethyldiaziridine.
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Caption: Molecular structure of 1,2,3-trimethyldiaziridine with atom labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15419450?utm_src=pdf-body
https://www.benchchem.com/product/b15419450?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Gas_electron_diffraction
https://www.researchgate.net/publication/377538351_Synthesis_of_diaziridines
https://www.arkat-usa.org/get-file/25213/
https://pc2.uni-paderborn.de/de/research-old/overview/user-projects-on-pc2-hpc-systems/gas-electron-diffraction-and-small-molecule-structure
https://pc2.uni-paderborn.de/de/research-old/overview/user-projects-on-pc2-hpc-systems/gas-electron-diffraction-and-small-molecule-structure
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/60c74b6b702a9b7b6e18b413/original/low-pressure-gas-electron-diffraction-an-experimental-setup-and-case-studies.pdf
https://www.benchchem.com/product/b15419450#gas-phase-electron-diffraction-of-1-2-3-trimethyldiaziridine
https://www.benchchem.com/product/b15419450#gas-phase-electron-diffraction-of-1-2-3-trimethyldiaziridine
https://www.benchchem.com/product/b15419450#gas-phase-electron-diffraction-of-1-2-3-trimethyldiaziridine
https://www.benchchem.com/product/b15419450#gas-phase-electron-diffraction-of-1-2-3-trimethyldiaziridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15419450?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15419450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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